Cas no 917482-45-2 ((S)-Citalopram N-Oxide)

• Product Name: (S)-Citalopram N-Oxide
• CAS No: 917482-45-2
• MF: C₂₀H₂₁FN₂O₂
• MW: 340.391348600388
• CID: 997217
• PubChem ID: 15987231
• Update Time: 2025-04-20

(S)-Citalopram N-Oxide Chemical and Physical Properties

Names and Identifiers

• (S)-Citalopram N-Oxide
• 3-[(1S)-5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]-N,N-dimethylpropan-1-amine oxide
• (S)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile N1-Oxide
• (S)-1-[3-(Dimethyloxidoamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile
• Escitalopram-N-Oxide
• Escitalopram N-Oxide
• 5-Isobenzofurancarbonitrile, 1-(3-(dimethyloxidoamino)propyl)-1-(4-fluorophenyl)-1,3-dihydro-, (1S)-
• 3-[(1S)-5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-1-yl]-N,N-dimethylpropan-1-amine N-oxide
• 917482-45-2
• (S)-1-[3-(Dimethyloxidoamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro -5-isobenzofurancarbonitrile
• (S)-3-(5-Cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl)-N,N-dimethylpropan-1-amine oxide
• 3-((1S)-5-Cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl)-N,N-dimethyl-propan-1-amine oxide
• (1S)-1-(3-(Dimethyloxidoamino)propyl)-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile
• JMR4KG3QUN
• UNII-JMR4KG3QUN
• (1S)-1-[3-(Dimethyloxidoamino)propyl]-1-(4-fluorophenyl)-1,3-dhydro-5-isobenzofurancarbonitrile; Escitalopram N-Oxide; (S)-Citalopram N-Oxide; Escitalopram Oxalate Impurity H as (S)-Enantiomer; Escitalopram Impurity H as (S)-Enantiomer
• DTXSID60580934

• Inchi： 1S/C20H21FN2O2/c1-23(2,24)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-25-20/h4-9,12H,3,10-11,14H2,1-2H3/t20-/m0/s1
• InChI Key： DIOGFDCEWUUSBQ-FQEVSTJZSA-N
• SMILES： FC1C=CC(=CC=1)[C@]1(C2C=CC(C#N)=CC=2CO1)CCC[N+](C)(C)[O-]

Computed Properties

• Exact Mass: 340.15900
• Monoisotopic Mass: 340.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 62.45000
• LogP: 3.84648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines